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Compound of Interest

Compound Name: Methyl 5-bromo-2-methylbenzoate

Cat. No.: B1662064

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of methyl 5-bromo-2-
methylbenzoate in common laboratory solvents. Due to the limited availability of public
guantitative data, this document combines reported qualitative and quantitative solubility with
predicted solubility based on the compound's structural characteristics. A comprehensive,
adaptable experimental protocol for determining solubility is also provided, alongside a
visualization of a typical synthesis and purification workflow for this compound.

Core Compound Information

Methyl 5-bromo-2-methylbenzoate is an organic compound frequently utilized as an
intermediate in the synthesis of more complex molecules in the pharmaceutical and chemical
industries. A thorough understanding of its solubility is critical for reaction setup, purification,
and formulation.

IUPAC Name: methyl 5-bromo-2-methylbenzoate CAS Number: 79669-50-4 Molecular
Formula: CoHsBrO2 Molecular Weight: 229.07 g/mol Appearance: White to light yellow powder
or crystal Melting Point: 46.0 to 50.0 °C Boiling Point: 265 °C (lit.)[1]

Data Presentation: Solubility of Methyl 5-bromo-2-
methylbenzoate
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The following table summarizes the known and predicted solubility of methyl 5-bromo-2-
methylbenzoate. It is important to note that aside from Dimethyl Sulfoxide (DMSO), most
quantitative data is not readily available in published literature, and therefore predictions are
based on the principle of "like dissolves like."

Predicted/Reported

Solvent Formula Type .
Solubility
Reported as "Soluble"
Water H20 Polar Protic [L1[2113114]15]116] (likely
low)
Methanol CHsOH Polar Protic Reported as "Soluble"
] Predicted to be
Ethanol C2Hs0OH Polar Protic
Soluble
) Predicted to be
Acetone Cs3HeO Polar Aprotic
Soluble
) Predicted to be
Ethyl Acetate CaHsO2 Polar Aprotic
Soluble
] ] Predicted to be
Dichloromethane CH2Cl2 Polar Aprotic
Soluble
] Predicted to be
Chloroform CHCIs Polar Aprotic
Soluble
) ) 200 mg/mL
Dimethyl Sulfoxide _ o
C2HeOS Polar Aprotic (ultrasonication may
(DMSO)
be needed)[7]
Predicted to be
Hexane CeHi4 Nonpolar Sparingly Soluble to
Insoluble
Predicted to be
Toluene C7Hs Nonpolar

Soluble

Experimental Protocols: Determination of Solubility
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While a specific, published protocol for methyl 5-bromo-2-methylbenzoate is not available,
the following is a detailed, adaptable methodology for the quantitative determination of its
solubility, based on standard laboratory practices for organic compounds.

Objective: To quantitatively determine the solubility of methyl 5-bromo-2-methylbenzoate in a
selected solvent at a specific temperature (e.g., 25 °C).

Materials:

Methyl 5-bromo-2-methylbenzoate (solid)

o Selected solvents (e.g., water, ethanol, ethyl acetate)
e Analytical balance

 Vials with screw caps

» Thermostatically controlled shaker or incubator

e Syringe filters (e.g., 0.45 um PTFE)

e Syringes

o Pre-weighed collection vials

» Drying oven or nitrogen stream setup

Methodology:

o Sample Preparation: Add an excess amount of solid methyl 5-bromo-2-methylbenzoate
(e.g., 20-30 mg) to a vial. The presence of undissolved solid at the end of the experiment is
crucial to ensure the solution is saturated.

e Solvent Addition: Accurately add a known volume or mass of the chosen solvent (e.g., 1.0
mL) to the vial.

» Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker set to a
constant temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48
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hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

o Phase Separation: Allow the vial to stand undisturbed at the same constant temperature for
at least 2 hours to let the excess solid settle.

o Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant
(the clear, saturated solution) using a syringe. To ensure no solid particles are transferred,
attach a syringe filter and discard the first small portion of the filtrate (to saturate the filter
material) before dispensing a known volume (e.g., 0.5 mL) into a pre-weighed collection vial.

e Solvent Evaporation: Place the collection vial in a drying oven or under a gentle stream of
nitrogen to completely evaporate the solvent. For high-boiling point solvents like DMSO, a
vacuum oven at an elevated temperature is recommended.

» Final Weighing: Once the solvent is fully removed, weigh the collection vial containing the
dried solute residue.

 Calculation: The solubility is calculated using the following formula:

Solubility (mg/mL) = (Mass of vial with residue - Mass of empty vial) / Volume of supernatant
collected

Mandatory Visualization: Synthesis and Purification
Workflow

The following diagram illustrates a common laboratory-scale synthesis and purification
workflow for methyl 5-bromo-2-methylbenzoate, starting from 5-bromo-2-methylbenzoic acid.
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Caption: Synthesis and purification workflow for methyl 5-bromo-2-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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